1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile

• IUPAC Name: 1-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile
• InChI: InChI=1S/C9H6N6S/c10-3-8-11-6-15(13-8)5-7-4-14-1-2-16-9(14)12-7/h1-2,4,6H,5H2
• InChI Key: UPDSVJITCPXEHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=NC(=CN21)CN3C=NC(=N3)C#N
• Molecular Formula: C9H6N6S
• Molecular Weight: 230.25 g/mol

Description

1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile, also known as ITMC, is a small molecule compound that has gained attention in scientific research due to its potential therapeutic applications. ITMC is a heterocyclic compound that contains both imidazole and triazole rings in its structure. The compound exhibits interesting pharmacological properties that make it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile is not fully understood. However, it has been proposed that the compound exerts its pharmacological effects by modulating various signaling pathways. 1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile has been found to inhibit the activity of enzymes such as MAPK and AKT, which are involved in cell proliferation and survival. The compound has also been shown to activate the p53 pathway, which plays a crucial role in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects:
1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile has been found to exhibit various biochemical and physiological effects. The compound has been shown to reduce the levels of reactive oxygen species (ROS) and enhance the activity of antioxidant enzymes. 1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile has also been found to induce apoptosis in cancer cells by activating the caspase pathway. In addition, the compound has been shown to modulate the expression of various genes involved in inflammation and immune response.

Advantages and Limitations for Lab Experiments

1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile has several advantages for lab experiments. The compound is easy to synthesize and purify, which makes it readily available for research purposes. 1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile has also been found to exhibit low toxicity in animal studies, which makes it a safe candidate for drug development. However, the limitations of 1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile include its poor solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on 1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile. One area of interest is the development of novel formulations of 1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile that can improve its solubility and bioavailability. Another area of research is the identification of the molecular targets of 1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile and the elucidation of its mechanism of action. Further studies are also needed to investigate the pharmacokinetics and pharmacodynamics of 1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile in animal models and humans. Finally, the potential therapeutic applications of 1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile in various diseases such as cancer, inflammation, and infectious diseases need to be explored further.

Synthesis Methods

The synthesis of 1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile involves the reaction of 2-mercapto-1-methylimidazole with 4-azido-1,2,4-triazole in the presence of a copper catalyst. This reaction leads to the formation of 1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile as a yellow solid. The yield of 1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile can be improved by optimizing the reaction conditions such as temperature, reaction time, and catalyst concentration. The purity of 1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile can be confirmed by using analytical techniques such as NMR spectroscopy and HPLC.

Scientific Research Applications

1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and infectious diseases. The compound has shown promising results in preclinical studies and has been found to exhibit anticancer activity by inhibiting the proliferation of cancer cells. 1-(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-1,2,4-triazole-3-carbonitrile has also been found to possess anti-inflammatory and antimicrobial properties. The compound has been shown to inhibit the production of pro-inflammatory cytokines and reduce the growth of bacteria and fungi.